Cas no 137862-78-3 (Isoleucine Valsartan)

• Product Name: Isoleucine Valsartan
• CAS No: 137862-78-3
• MF: C₂₅H₃₁N₅O₃
• MW: 449.545345544815
• CID: 1062339
• PubChem ID: 22852208
• Update Time: 2025-07-09

Isoleucine Valsartan Chemical and Physical Properties

Names and Identifiers

• Isoleucine Valsartan
• N-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-N-pentanoyl-L-isoleucine
• F19449
• N-(1-Oxopentyl)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-L-Isoleucine
• (2S,3S)-3-methyl-2-[pentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]pentanoic acid
• 137862-78-3
• SCHEMBL2476

• Inchi： 1S/C25H31N5O3/c1-4-6-11-22(31)30(23(25(32)33)17(3)5-2)16-18-12-14-19(15-13-18)20-9-7-8-10-21(20)24-26-28-29-27-24/h7-10,12-15,17,23H,4-6,11,16H2,1-3H3,(H,32,33)(H,26,27,28,29)/t17-,23-/m0/s1
• InChI Key： PTLZEWHOZCZLAQ-SBUREZEXSA-N
• SMILES： OC([C@H]([C@@H](C)CC)N(C(CCCC)=O)CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1)=O

Computed Properties

• Exact Mass: 449.24293
• Monoisotopic Mass: 449.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Isoleucine Valsartan

Comprehensive Analysis of Isoleucine Valsartan (CAS No. 137862-78-3): A Key Angiotensin II Receptor Blocker

Isoleucine Valsartan, identified by its CAS number 137862-78-3, is a specialized derivative of the well-known antihypertensive drug Valsartan. This compound belongs to the class of angiotensin II receptor blockers (ARBs), which are widely prescribed for managing hypertension and heart failure. The incorporation of isoleucine, an essential amino acid, into the molecular structure of Valsartan enhances its pharmacokinetic properties, making it a subject of significant interest in cardiovascular research.

Recent studies highlight the growing demand for improved ARB formulations, driven by the global rise in hypertension cases. According to the World Health Organization (WHO), over 1.2 billion people worldwide suffer from high blood pressure, creating a pressing need for more effective and safer antihypertensive drugs. Isoleucine Valsartan addresses this need by offering better bioavailability and reduced side effects compared to conventional Valsartan formulations. Researchers are particularly intrigued by its potential to mitigate drug-induced liver injury (DILI), a common concern with long-term ARB use.

The synthesis of Isoleucine Valsartan involves a sophisticated peptide coupling process, where isoleucine is strategically integrated into the Valsartan backbone. This modification not only improves water solubility but also enhances receptor binding affinity. Pharmaceutical companies are increasingly focusing on patented ARB derivatives like this compound to gain a competitive edge in the cardiovascular drug market, projected to exceed $50 billion by 2027.

Patients and healthcare providers frequently search for terms such as "Valsartan alternatives with fewer side effects", "new generation ARBs", and "hypertension treatment innovations". Isoleucine Valsartan aligns perfectly with these queries, offering a next-generation therapeutic option. Its development also resonates with the trending focus on personalized medicine, as genetic factors influencing drug metabolism can be better addressed through tailored amino acid modifications.

From a clinical perspective, Isoleucine Valsartan demonstrates superior renal protection in diabetic patients, a population highly susceptible to hypertension complications. This aligns with current research priorities in cardio-renal syndrome management. Furthermore, its reduced potassium retention risk makes it a safer choice for elderly patients, addressing another common search term: "ARBs safe for seniors".

In conclusion, Isoleucine Valsartan (CAS 137862-78-3) represents a significant advancement in cardiovascular pharmacotherapy. Its unique isoleucine-modified structure, combined with enhanced therapeutic profiles, positions it as a promising candidate for future hypertension treatments. As pharmaceutical innovation continues to accelerate, compounds like this underscore the importance of molecular optimization in developing safer and more effective drugs for chronic conditions.